Cas no 895469-16-6 (2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide)

• Product Name: 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide
• CAS No: 895469-16-6
• MF: C₁₃H₁₁ClN₂O₄S₂
• MW: 358.820439577103
• CID: 6283175
• PubChem ID: 7254253
• Update Time: 2025-06-11

2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide
• HMS2947O15
• 2-(2-((4-chlorophenyl)sulfonyl)acetamido)thiophene-3-carboxamide
• 2-[2-(4-chlorobenzenesulfonyl)acetamido]thiophene-3-carboxamide
• CHEMBL1871547
• CCG-196188
• F2536-0513
• 895469-16-6
• 2-[[2-(4-chlorophenyl)sulfonylacetyl]amino]thiophene-3-carboxamide
• AKOS005008884
• SMR000634010
• MLS001028659
• HMS3523M20

• Inchi： 1S/C13H11ClN2O4S2/c14-8-1-3-9(4-2-8)22(19,20)7-11(17)16-13-10(12(15)18)5-6-21-13/h1-6H,7H2,(H2,15,18)(H,16,17)
• InChI Key： IMMUUFXWLWHFKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(NC1=C(C(N)=O)C=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 357.9848769g/mol
• Monoisotopic Mass: 357.9848769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 143Ų

Additional information on 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide

Introduction to 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide (CAS No. 895469-16-6)

2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide (CAS No. 895469-16-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiophene core, which is a heterocyclic aromatic ring system containing sulfur. The structural features of this molecule, including its 4-chlorobenzenesulfonyl and acetamido substituents, contribute to its unique chemical properties and potential biological activities. The thiophene-3-carboxamide moiety further enhances its molecular complexity, making it an intriguing candidate for further exploration in drug discovery and development.

The synthesis of 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-chlorobenzenesulfonyl group at the 4-position of the thiophene ring is a critical step, as it imparts specific electronic and steric properties to the molecule. The subsequent formation of the acetamido group at the 2-position adds another layer of functionalization, which can influence the compound's solubility, bioavailability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, the thiophene core is known to be a privileged scaffold in medicinal chemistry, with many known bioactive molecules containing this structural motif. The presence of the 4-chlorobenzenesulfonyl group may enhance binding affinity by introducing hydrophobic interactions and electronic effects that modulate receptor activity.

In vitro studies have begun to explore the potential therapeutic applications of 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide. Initial results indicate that this compound may possess anti-inflammatory, anti-proliferative, or anti-microbial properties, depending on the specific target under investigation. The acetamido group is particularly interesting, as it can serve as a hinge region for binding to protein targets, similar to other amide-based drug candidates. Furthermore, the thiophene-3-carboxamide moiety may contribute to metabolic stability, which is a crucial factor in drug design.

The pharmacokinetic profile of 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide is also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical efficacy and safety. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize the compound's behavior in biological systems. These studies will provide valuable insights into potential dosing regimens and formulation strategies.

One of the most exciting aspects of working with 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide is its versatility as a building block for more complex drug candidates. By modifying different functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored biological activities. This approach aligns with the growing trend toward structure-based drug design, where computational models are used to guide synthetic efforts toward high-affinity binders.

The role of thiophenes in medicinal chemistry cannot be overstated. These heterocycles are found in numerous FDA-approved drugs due to their ability to interact with biological targets in unique ways. The structural flexibility of thiophenes allows them to adopt various conformations that can optimize binding interactions. In addition, sulfur atoms can participate in hydrogen bonding or coordinate with metal ions, further enhancing their utility in drug design.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide will play an increasingly important role in addressing unmet medical needs. The combination of traditional synthetic organic chemistry with modern biotechnological tools offers unprecedented opportunities for discovering novel therapeutics. By leveraging advances in genomics, proteomics, and cheminformatics, researchers can accelerate the development pipeline for compounds such as this one.

The future directions for studying 2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide include exploring its mechanism of action at a molecular level and evaluating its efficacy in preclinical models of disease. Collaborative efforts between synthetic chemists and biologists will be essential for translating laboratory findings into clinical applications. Additionally, green chemistry principles should be incorporated into synthetic protocols to ensure sustainability throughout the drug discovery process.

In conclusion,2-2-(4-chlorobenzenesulfonyl)acetamidothiophene-3-carboxamide represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features offer multiple avenues for exploration, from optimizing synthetic routes to discovering new biological activities. As our understanding of disease mechanisms continues to evolve,this compound, along with others like it,has the potential to contribute significantly to future therapeutic strategies.